Cas no 1803777-47-0 (Methyl 3-cyano-4-formyl-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-4-formyl-2-nitrobenzoate
• CAS No: 1803777-47-0
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952426
• Update Time: 2025-07-22

Methyl 3-cyano-4-formyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-formyl-2-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)7-3-2-6(5-13)8(4-11)9(7)12(15)16/h2-3,5H,1H3
• InChI Key： VDMXISSELLMJDU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C=O)=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 3-cyano-4-formyl-2-nitrobenzoate

Methyl 3-cyano-4-formyl-2-nitrobenzoate (CAS No. 1803777-47-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-4-formyl-2-nitrobenzoate, identified by its CAS number 1803777-47-0, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro, cyano, and formyl functional groups, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The strategic arrangement of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The structural motif of Methyl 3-cyano-4-formyl-2-nitrobenzoate is particularly intriguing from a synthetic chemistry perspective. The presence of both electron-withdrawing and electron-donating groups facilitates diverse chemical transformations, enabling chemists to construct complex molecular architectures with precision. In recent years, this compound has been employed in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties.

One of the most compelling applications of Methyl 3-cyano-4-formyl-2-nitrobenzoate lies in its role as a precursor for the preparation of substituted benzene derivatives. These derivatives are integral to numerous drug classes, including anticancer agents, anti-inflammatory medications, and antimicrobial compounds. The formyl group, in particular, serves as a reactive handle for condensation reactions, allowing for the facile introduction of additional functional moieties.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-cyano-4-formyl-2-nitrobenzoate. For instance, researchers have utilized this intermediate in the construction of complex natural product analogs, demonstrating its versatility in mimicking the structural complexity of bioactive molecules isolated from natural sources. These efforts have not only expanded the synthetic toolbox but also provided insights into the structural requirements for biological activity.

The nitro group in Methyl 3-cyano-4-formyl-2-nitrobenzoate also plays a crucial role in its reactivity and utility. Nitroaromatic compounds are well-documented for their pharmacological effects, and modifications at the nitro position can significantly influence the biological profile of derived molecules. Recent studies have explored the reduction of nitro groups to amino groups, a transformation that opens up avenues for further derivatization and optimization.

In addition to its applications in medicinal chemistry, Methyl 3-cyano-4-formyl-2-nitrobenzoate has found utility in materials science. The unique electronic properties conferred by its functional groups make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune these properties through strategic functionalization offers exciting possibilities for developing next-generation materials.

The synthesis of Methyl 3-cyano-4-formyl-2-nitrobenzoate itself is an elegant example of modern synthetic strategies. Traditional methods often involve multi-step sequences that can be time-consuming and require harsh conditions. However, recent innovations have led to more efficient synthetic routes, including catalytic processes that minimize waste and improve yields. These advancements align with the growing emphasis on green chemistry principles within the pharmaceutical industry.

The versatility of Methyl 3-cyano-4-formyl-2-nitrobenzoate is further underscored by its application in drug discovery campaigns targeting emerging therapeutic areas. For example, researchers have leveraged this intermediate in the development of novel antiviral agents, where the presence of both cyano and formyl groups allows for selective modifications that enhance binding affinity to viral targets. Such efforts highlight the compound's potential as a scaffold for addressing unmet medical needs.

As our understanding of biological systems continues to evolve, so too does our appreciation for the role of specialized intermediates like Methyl 3-cyano-4-formyl-2-nitrobenzoate. The integration of computational methods into drug design has enabled researchers to predictively model the interactions between this compound and biological targets, accelerating the discovery process. This synergy between experimental chemistry and computational biology promises to yield more effective therapeutic interventions in the future.

In conclusion, Methyl 3-cyano-4-formyl-2-nitrobenzoate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists working on diverse therapeutic areas. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.